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HEDTA Technical Data Summary

The table below summarizes key quantitative data for HEDTA and related corrosion inhibitors from recent

research:

Inhibitor
Name

Type
Effective
Temp. Range

Corrosion
Rate
(Material)

Inhibition
Efficiency

Key Findings

HEDTA Aminopolycarboxylic
Acid (APCA)

High-
Temperature

(specifics not
available) [1]

Data not
available

Data not
available

Pentadentate
ligand; better

solubility at low pH
than EDTA; used

for iron control and
scale removal [1].

HEDP Phosphonic Acid Wide range of
pH [2]

- Up to
40.31%
(HSGPSW,
0.12

mol·L⁻¹) [2]

Effective anodic
inhibitor; forms

dense protective
film; chelates

metal ions [2].
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Inhibitor
Name

Type
Effective
Temp. Range

Corrosion
Rate
(Material)

Inhibition
Efficiency

Key Findings

DTPA-
based
Solid
Acid

APCA-based Solid
Acid

453 K (180
°C / 356 °F)

[3]

3.07 g/m²·h
(N80 steel,

363K with
2% inhibitor)

[3]

- Solid acid system
shows lower

corrosivity than
gelled or VES

acids at high
temperatures [3].

GLDA APCA High-
Temperature

(specifics not
available) [1]

Data not
available

Data not
available

Readily
biodegradable;

high solubility;
lower stability

constants than
EDTA/HEDTA [1].

Experimental Protocol: Corrosion Inhibition Evaluation

Here is a generalized methodology for evaluating the corrosion inhibition performance of chemicals like

HEDTA, based on experimental approaches found in the literature [2].

1. Objective: To determine the corrosion inhibition efficiency of a chemical on a specific metal in a

simulated service environment.

2. Materials and Equipment:

Specimens: Metal coupons (e.g., N80 steel, carbon steel) of a standardized size.

Corrosive Medium: A solution such as 3.5% sodium chloride (NaCl) to simulate a saline environment
[2].

Inhibitor: The chemical agent to be tested (e.g., HEDTA), prepared at various concentrations.
Electrochemical Setup:

Constant current/voltage power supply.
Electrode system (working electrode, counter electrode, reference electrode).

Corrosion cell (e.g., polypropylene tank).
Analytical Balance: For precise mass measurement.

Tensile Testing Machine: To evaluate mechanical properties post-corrosion [2].
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3. Procedure:

Specimen Preparation: Clean all metal coupons following a standard procedure (e.g., ultrasonic
degreasing in acetone, rinsing with deionized water, and drying) to ensure a uniform surface [2].

Test Setup: Immerse the specimens in the corrosive medium with and without the inhibitor. Maintain
a controlled temperature.

Application of Stress (Optional): To study stress-corrosion interactions, apply a constant axial
tensile load to some specimens using a hydraulic jack [2].

Accelerated Corrosion Test: Apply a constant electrical current for a set duration to accelerate the
corrosion process [2].

Post-Test Analysis:
Mass Loss Measurement: Clean the corroded coupons to remove corrosion products, then

dry and weigh them. Calculate the mass loss rate.
Corrosion Rate Calculation: Corrosion Rate (v') = (∆m) / (S × h) Where ∆m is

mass loss (g), S is surface area (cm²), and h is duration (hours) [2].
Inhibition Efficiency (IE) Calculation: IE (%) = [(V₀ - V₁) / V₀] × 100 Where V₀

and V₁ are corrosion rates without and with inhibitor, respectively [2].
Mechanical Testing: Perform tensile tests on the inhibited and non-inhibited specimens to

compare their maximum tensile load and other mechanical properties [2].

Frequently Asked Questions

Q1: What are the primary design considerations when using HEDTA in high-temperature

applications? Two major design considerations are thermal stability and corrosivity to tubulars. Before

application, it is crucial to understand the temperature limits of HEDTA to ensure it remains effective and to

implement adequate corrosion inhibition techniques, as it can still be corrosive at high temperatures [1].

Q2: How does HEDTA compare to other Aminopolycarboxylic Acids (APCAs) like EDTA and GLDA?

HEDTA is a pentadentate ligand, while EDTA is hexadentate and GLDA is pentadentate. The key differences

are [1]:

Solubility: HEDTA has better solubility in acid solutions than EDTA.

Biodegradability: Unlike EDTA, which is not readily biodegradable, GLDA is manufactured from a
natural amino acid and is readily biodegradable.

Stability Constant: HEDTA generally has lower stability constants with metal ions than EDTA.

Q3: Can HEDTA be combined with other chemicals to enhance its inhibition performance? While the

search results do not specify combinations for HEDTA, research on a similar phosphonate inhibitor (HEDP)
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shows that combining it with D-amino acids (like D-phenylalanine) can synergistically improve mitigation

of microbiologically influenced corrosion (MIC). The D-amino acid disrupts biofilm formation, enhancing

the effectiveness of the corrosion inhibitor [4].

Troubleshooting Guide

Problem Potential Causes Solutions

| Unexpectedly high corrosion rate | - Inhibitor concentration too low.

Temperature beyond functional range.
Degradation of inhibitor. | - Re-test at higher concentrations.

Verify operational temperature against the agent's thermal stability profile [1].
Check solution integrity. | | Precipitation in the solution | - Low solubility at system pH.

Interaction with multivalent ions (e.g., Ca²⁺, Mg²⁺). | - Adjust the pH of the solution [1].
Consider pre-treatment to remove interfering ions or use a more stable chelant. | | Poor performance
in biofilm-rich environments | - Biofilm protecting microorganisms and accelerating corrosion. | -
Consider combining with a biocide or a biofilm-disrupting agent like D-amino acids [4]. |

Experimental Workflow and Mechanism

The following diagram visualizes the logical workflow for a standard corrosion inhibition experiment.
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Start Experiment
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Click to download full resolution via product page

The diagram below illustrates the general mechanism of how organic corrosion inhibitors like HEDTA and

HEDP function on a metal surface.

Inhibitor

Metal Surface (e.g., Steel)

1. Adsorbs via
coordination

Protective Film

2. Forms

Corrosive Ions (e.g., Cl⁻)

3. Blocks

Click to download full resolution via product page

Important Note on Data Gaps
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The information provided offers a solid technical foundation for working with HEDTA. However, please be

aware that the available search results lack specific, quantitative high-temperature corrosion data for HEDTA

itself. For critical applications, I strongly recommend consulting specialized chemical databases or

conducting laboratory tests to obtain precise performance metrics for your specific conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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